Cas no 1107651-88-6 (1-(phenanthren-9-yl)-2-phenylethane-1,2-dione)

• Product Name: 1-(phenanthren-9-yl)-2-phenylethane-1,2-dione
• CAS No: 1107651-88-6
• Molecular Formula: C₂₂H₁₄O₂
• Molecular Weight: 310.345366001129
• CID: 5845841
• PubChem ID: 101472937

1-(phenanthren-9-yl)-2-phenylethane-1,2-dione Properties

Names and Identifiers

• 1-(phenanthren-9-yl)-2-phenylethane-1,2-dione
• 1,2-Ethanedione, 1-(9-phenanthrenyl)-2-phenyl-
• 1107651-88-6

• InChIKey： OYOMUEFACITEIX-UHFFFAOYSA-N
• Inchi： 1S/C22H14O2/c23-21(15-8-2-1-3-9-15)22(24)20-14-16-10-4-5-11-17(16)18-12-6-7-13-19(18)20/h1-14H
• SMILES： C(C1=CC2C(C3=C1C=CC=C3)=CC=CC=2)(=O)C(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 310.099379685g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 310.099379685g/mol
• Heavy Atom Count: 24
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives